N-stearoyltyrosine methyl ester
N-stearoyltyrosine methyl ester
Brand Name:
Vulcanchem
CAS No.:
122445-70-9
VCID:
VC0055223
InChI:
InChI=1S/C28H47NO4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)29-26(28(32)33-2)23-24-19-21-25(30)22-20-24/h19-22,26,30H,3-18,23H2,1-2H3,(H,29,31)/t26-/m0/s1
SMILES:
CCCCCCCCCCCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)OC
Molecular Formula:
C28H47NO4
Molecular Weight:
461.7 g/mol
N-stearoyltyrosine methyl ester
CAS No.: 122445-70-9
Main Products
VCID: VC0055223
Molecular Formula: C28H47NO4
Molecular Weight: 461.7 g/mol
| CAS No. | 122445-70-9 |
|---|---|
| Product Name | N-stearoyltyrosine methyl ester |
| Molecular Formula | C28H47NO4 |
| Molecular Weight | 461.7 g/mol |
| IUPAC Name | methyl (2S)-3-(4-hydroxyphenyl)-2-(octadecanoylamino)propanoate |
| Standard InChI | InChI=1S/C28H47NO4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)29-26(28(32)33-2)23-24-19-21-25(30)22-20-24/h19-22,26,30H,3-18,23H2,1-2H3,(H,29,31)/t26-/m0/s1 |
| Standard InChIKey | BXGLCPSPURNXQE-SANMLTNESA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)OC |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)OC |
| Synonyms | N-stearoyltyrosine methyl ester N-stearoyltyrosine methyl ester, (D,L)-stereoisomer NSTME |
| PubChem Compound | 129721 |
| Last Modified | Nov 11 2021 |
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